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Efficacy Comparison of Insect Repellents

The table below summarizes key information on skin-applied repellent ingredients registered by the US

Environmental Protection Agency (EPA) to help you compare their profiles [1] [2].

Active
Ingredient

Typical
Concentrations

Reported Efficacy &
Protection Time

Key Characteristics & Safety
Notes

2-Undecanone 7.75% (in

BioUD)

Mosquitoes: up to 5 hrs; Ticks:

up to 2 hrs [1]. Lab studies vs.
ticks: comparable to 7-15%

DEET; head-to-head vs. 98%
DEET, undiluted was more

repellent [3] [1].

Synthetic version of a

compound from wild tomato
plants. "Published data on its

efficacy are limited" [1]. May
have a strong odor [1].

DEET 5% - 100% Highly effective against

mosquitoes and ticks. Duration
depends on concentration;

20% concentrations typically
provide ~5 hours [1].

Considered the "gold

standard." Generally safe; can
damage plastics/synthetics,

feel greasy. For children, use
≤30% concentration [1].

Picaridin 5% - 20% As effective as DEET against
mosquitoes at similar

Often better skin tolerance
than DEET; odorless, non-
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Active
Ingredient

Typical
Concentrations

Reported Efficacy &
Protection Time

Key Characteristics & Safety
Notes

concentrations; also repels
ticks. Higher concentrations

last longer [1].

greasy, does not damage
materials. For children, use

≤10% concentration [1].

IR3535 7.5% - 20% Concentrations ≥10% effective

for several hours; 7.5%
concentration offered limited

protection (≤1 hour) [1].

A synthetic version of a beta-

amino acid. Can cause eye
irritation and damage some

plastics/fabrics. Safe for
children >2 months [1].

Oil of Lemon
Eucalyptus
(OLE/PMD)

Not specified Provides up to 6 hours of
protection; has been as

effective as DEET in some
studies [1] [4].

Refined from lemon
eucalyptus tree. Can cause

eye and skin irritation. Not
recommended for children
<3 years [1].

Citronella Oil Not specified Short-term protection (≤2

hours) against mosquitoes;
likely not effective against
ticks [1].

Provides limited protection.

Can cause skin irritation [1].

Experimental Data and Protocols for 2-Undecanone

For a researcher-focused comparison, here are the methodologies and key findings from pivotal studies on 2-

undecanone.

Key Laboratory Bioassay for Ticks

A 2009 comparative study evaluated the repellency of BioUD (7.75% 2-undecanone) against three species

of ixodid ticks using a laboratory choice test [3].

Protocol: The assay used a choice test between repellent-treated and control filter paper surfaces.

Ticks were given the option to move onto either surface, and repellency was calculated based on their
distribution [3].
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Test Subjects: Amblyomma americanum, Dermacentor variabilis, and Ixodes scapularis [3].

Key Findings:
Against A. americanum and I. scapularis, BioUD provided greater repellency than 98.11%

DEET [3].
In head-to-head assays, undiluted and 50% dilutions of BioUD were more repellent than

undiluted DEET against all three tick species [3].
Regression analysis indicated that the concentration of BioUD required for equivalent

repellency to 98.11% DEET was 39.5% for D. variabilis and 29.7% for I. scapularis. The study
concluded that BioUD is 2-4 times more active as a repellent than DEET against these ticks

under the conditions of their lab bioassays [3].

Investigation into the Dual-Action Mechanism

A 2025 study explored the mechanism of 2-undecanone against nematodes, revealing a dual-action mode

of repellency and contact toxicity, which could inform understanding of its effects on other organisms [5].

Repellent Olfaction Pathway: Chemotaxis experiments showed that 2-undecanone is detected as

a repulsive signal through the AWB olfactory sensory neurons in C. elegans. This signal is then
transduced through a cGMP pathway to induce repellent behavior [5].

Contact Toxicity Pathway: The study found that at certain concentrations, 2-undecanone induces
intracellular calcium accumulation and causes lysosomal membrane rupture, leading to cell death

(necrosis). The identified targets for this contact killing effect were Hsp70 A and V-ATPase A [5].

The following diagram illustrates this dual-action mechanism based on the study in C. elegans [5]:
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Research and Practical Application Notes

Combine with Permethrin-Treated Clothing: For optimal protection against ticks and mosquitoes,
wearing clothing treated with the insecticide permethrin is recommended in addition to using skin-

applied repellents like 2-undecanone [1].
Application to Gear: BioUD can be applied to skin, clothing, and outdoor gear, similar to some other

repellents [1].
Safety Profile: The CDC considers EPA-registered formulations of 2-undecanone safe for use

during pregnancy [1]. Always follow the product label instructions.

In summary, for your comparison guide:
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Key Advantage of 2-Undecanone: Compelling laboratory data against certain tick species, showing

high efficacy [3].
Key Limitation: A relative scarcity of independent, field-based efficacy data compared to other

repellents, as noted by The Medical Letter [1].
Promising Aspect: Its novel, dual-action mode (repellency and contact toxicity) may reduce pest

tolerance and extend efficacy duration [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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